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Compound of Interest

Compound Name: 1-Azido-2-iodoethane

Cat. No.: B2735236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Azido-2-iodoethane, a versatile

bifunctional organic compound. It details its chemical properties, synthesis, and key

applications in scientific research and development.

Core Molecular Data
1-Azido-2-iodoethane is a valuable building block in organic synthesis due to the distinct

reactivity of its azide and iodo functional groups.[1]

Identifier Value

IUPAC Name 1-azido-2-iodoethane[2][3]

Molecular Formula C₂H₄IN₃[2][3]

Molecular Weight 196.98 g/mol [3][4]

CAS Number 42059-30-3[2][3]

Atomic Composition and Weight Contribution
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Element Symbol Count
Atomic Weight (

g/mol )

Total Weight

Contribution (

g/mol )

Carbon C 2 12.011 24.022

Hydrogen H 4 1.008 4.032

Iodine I 1 126.904 126.904

Nitrogen N 3 14.007 42.021

Total 196.979

Experimental Protocol: Synthesis of 1-Azido-2-
iodoethane
The primary synthetic route to 1-azido-2-iodoethane is through a bimolecular nucleophilic

substitution (Sₙ2) reaction.[1]

Materials:

Iodoethane (C₂H₅I)[2]

Sodium azide (NaN₃)[2]

Polar aprotic solvent (e.g., Dimethyl sulfoxide - DMSO or Acetonitrile)[2]

Procedure:

Dissolve sodium azide in a suitable polar aprotic solvent within a reaction vessel.

Slowly add iodoethane to the solution.

Heat the reaction mixture. The reaction typically proceeds at elevated temperatures.[2]

The azide ion (N₃⁻) acts as a nucleophile, attacking the electrophilic carbon atom bonded to

the iodine in iodoethane.[1]
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This backside attack displaces the iodide ion, leading to the formation of 1-azido-2-
iodoethane and sodium iodide as a byproduct.[1]

The crude product can then be purified using standard laboratory techniques.

Synthetic Pathway Visualization
The following diagram illustrates the Sₙ2 reaction for the synthesis of 1-Azido-2-iodoethane.
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Caption: Synthesis of 1-Azido-2-iodoethane via Sₙ2 Reaction.

Key Applications in Research and Development
1-Azido-2-iodoethane is a versatile reagent in organic synthesis with several applications:

Synthesis of Complex Azides: It serves as a precursor for creating more intricate azide-

containing compounds.[2]

Pharmaceutical Chemistry: The azido group can be reduced to form amines, which are

crucial intermediates in the development of new pharmaceutical drugs.[2]

Click Chemistry: In material science, it is used to modify polymer backbones through click

chemistry reactions.[2]

Heterocyclic Synthesis: The dual functionality of 1-azido-2-iodoethane allows for the

synthesis of nitrogen-containing heterocycles, which are common structures in biologically
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active compounds.[1]

Multi-Component Reactions: It can act as an electrophile in reactions like Ugi-type and

Petasis Borono-Mannich reactions to rapidly assemble complex molecular architectures.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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